Cas no 120381-53-5 (3-Butyn-1-ol,4-(5-phenyl-2-thienyl)-)

• Product Name: 3-Butyn-1-ol,4-(5-phenyl-2-thienyl)-
• CAS No: 120381-53-5
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 188204
• PubChem ID: 179959
• Update Time: 2025-04-19

3-Butyn-1-ol,4-(5-phenyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-ol,4-(5-phenyl-2-thienyl)-
• 4-(5-phenylthiophen-2-yl)but-3-yn-1-ol
• 4-(5-phenyl-2-thienyl)but-3-yn-1-ol
• 120381-53-5
• DTXSID30152829
• 3-Butyn-1-ol, 4-(5-phenyl-2-thienyl)-

• Inchi： 1S/C14H12OS/c15-11-5-4-8-13-9-10-14(16-13)12-6-2-1-3-7-12/h1-3,6-7,9-10,15H,5,11H2
• InChI Key： ZRMYJBUSTZGHDY-UHFFFAOYSA-N
• SMILES： S1C(C#CCCO)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 228.06096
• Monoisotopic Mass: 228.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 412°C at 760 mmHg
• Flash Point: 202.9°C
• Refractive Index: 1.645
• PSA: 20.23